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Compound of Interest

Compound Name: Iomorinic acid

Cat. No.: B15348878 Get Quote

Disclaimer: The information provided herein is based on the safety data for Iopronic Acid, a

likely synonym for Iomorinic Acid. Researchers should always consult their institution's

specific safety guidelines and local regulations before handling or disposing of any chemical.

This guide provides essential safety and logistical information for the proper disposal of

Iomorinic Acid, tailored for researchers, scientists, and drug development professionals.

Following these procedures is critical to ensure laboratory safety and environmental

compliance.

I. Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Iomorinic Acid is

fundamental to its safe handling and disposal. The following table summarizes key quantitative

data.
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Property Value Source

Chemical Formula C11H12I3NO2 TCI Chemicals

Physical State Solid (Crystal - Powder) TCI Chemicals

Color
White to Slightly Pale Yellow-

Red
TCI Chemicals

Melting Point 153°C TCI Chemicals

Acute Toxicity (Oral)
Category 4 (Harmful if

swallowed)
Sigma-Aldrich[1]

CAS Number 96-83-3 Sigma-Aldrich[1]

II. Hazard Identification and Personal Protective
Equipment (PPE)
Iomorinic Acid is classified as harmful if swallowed.[1][2] Appropriate personal protective

equipment must be worn at all times when handling this substance to minimize exposure risk.

Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved goggles.[1]

Hand Protection: Handle with chemical-resistant gloves. Gloves must be inspected prior to

use and disposed of in accordance with good laboratory practices.[1]

Skin and Body Protection: Wear a lab coat. For larger quantities or where there is a risk of

significant exposure, additional protective clothing may be necessary.

Respiratory Protection: Ensure adequate ventilation. If dust is generated, a NIOSH-approved

respirator for dusts should be used.

III. Experimental Protocol: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.
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Evacuate the Area: If the spill is large or in a poorly ventilated area, evacuate all non-

essential personnel.

Ensure Proper PPE: Before attempting to clean the spill, ensure you are wearing the

appropriate personal protective equipment as outlined in Section II.

Contain the Spill: For a solid spill, carefully sweep up the material to avoid creating dust and

place it in a designated, labeled waste container.

Decontaminate the Area: Once the bulk of the material has been removed, decontaminate

the area with a suitable cleaning agent.

Dispose of Cleaning Materials: All materials used for cleaning the spill (e.g., wipes,

absorbent pads) should be disposed of as hazardous waste.

IV. Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Iomorinic Acid.
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Iomorinic Acid Disposal Workflow

Start: Iomorinic Acid Waste Generated

Is the waste contaminated with other hazardous materials?

Segregate and label as mixed hazardous waste.

Yes

Place in a designated, sealed, and labeled container for solid chemical waste.

No

Store in a designated hazardous waste accumulation area away from incompatible materials.

Arrange for pickup by a certified hazardous waste disposal service.

End: Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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